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Compound of Interest

Compound Name: LU-002i

Cat. No.: B12383119 Get Quote

Application Notes and Protocols for LU-002i
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock and working

solutions of LU-002i, a selective inhibitor of the human proteasome β2i subunit. Adherence to

these guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Product Information
Property Value Reference

Product Name LU-002i [1][2]

CAS Number 1838705-22-8 [1]

Molecular Formula C₃₅H₅₂N₄O₇ [1]

Molecular Weight 640.81 g/mol [1]

Mechanism of Action

Selective inhibitor of the β2i

(MECL-1) subunit of the

immunoproteasome.

IC₅₀ 220 nM for β2i

Solubility and Storage
Proper storage and handling of LU-002i are critical to maintain its stability and activity.
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Solvent Solubility Storage of Stock Solution

DMSO ≥ 100 mg/mL (156.05 mM)

-80°C for up to 6 months;

-20°C for up to 1 month. Avoid

repeated freeze-thaw cycles.

Note: The use of newly opened, anhydrous DMSO is recommended as hygroscopic DMSO can

significantly impact solubility.

Experimental Protocols
Preparation of LU-002i Stock Solution (10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of LU-002i in Dimethyl

Sulfoxide (DMSO).

Materials:

LU-002i powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated precision balance

Vortex mixer

Procedure:

Equilibrate the LU-002i vial to room temperature before opening.

Weigh the desired amount of LU-002i powder using a calibrated precision balance in a

sterile environment.

Calculate the required volume of DMSO to achieve a 10 mM concentration using the

following formula: Volume (mL) = (Mass (mg) / 640.81 g/mol ) / 10 mM * 1000
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Add the calculated volume of anhydrous DMSO to the vial containing the LU-002i powder.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming to

37°C and sonication can be used to aid dissolution if necessary.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

minimize freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Preparation of LU-002i Working Solutions for In Vitro
Cell-Based Assays
This protocol provides a general guideline for diluting the LU-002i DMSO stock solution for use

in cell culture experiments. The final concentration of the working solution will depend on the

specific experimental requirements.

Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept low, typically

below 0.5%, to avoid cytotoxic effects.

A vehicle control (cell culture medium with the same final concentration of DMSO) should be

included in all experiments.

Procedure:

Thaw a single aliquot of the 10 mM LU-002i stock solution at room temperature.

Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the

desired final concentrations. It is recommended to perform dilutions in a stepwise manner to

prevent precipitation of the compound.

For example, to prepare a 10 µM working solution from a 10 mM stock, you can perform a

1:100 dilution followed by a 1:10 dilution in cell culture medium.

Gently mix the working solution by pipetting up and down.
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Add the final working solution to your cell cultures.

Preparation of LU-002i Working Solution for In Vivo
Studies
This protocol describes the preparation of a working solution of LU-002i suitable for in vivo

administration, based on a formulation that yields a clear solution.

Materials:

10 mM LU-002i in DMSO stock solution

PEG300

Tween-80

Saline (0.9% NaCl in ddH₂O)

Sterile tubes

Formulation (for 1 mL working solution):

Component Volume/Amount

10 mM LU-002i in DMSO 100 µL

PEG300 400 µL

Tween-80 50 µL

| Saline | 450 µL |

Procedure:

In a sterile tube, add 100 µL of the 10 mM LU-002i DMSO stock solution to 400 µL of

PEG300.

Mix thoroughly until the solution is homogenous.
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Add 50 µL of Tween-80 and mix again until evenly distributed.

Add 450 µL of saline to bring the final volume to 1 mL.

Mix the final solution until it is clear and homogenous. The final concentration of LU-002i in
this formulation will be 1 mM.

Signaling Pathways and Experimental Workflows
The Ubiquitin-Proteasome System and LU-002i
Inhibition
The ubiquitin-proteasome system is a major pathway for protein degradation in eukaryotic cells.

LU-002i selectively inhibits the β2i subunit of the immunoproteasome, a key component of this

pathway, particularly in hematopoietic cells.
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Ubiquitin-Proteasome Pathway and LU-002i Inhibition
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Caption: Mechanism of LU-002i in the ubiquitin-proteasome pathway.
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Experimental Workflow for In Vitro Studies
The following diagram outlines a typical workflow for evaluating the effects of LU-002i in a cell-

based assay.
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Experimental Workflow for In Vitro LU-002i Studies
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Caption: A generalized workflow for in vitro experiments using LU-002i.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Ubiquitin/Proteasome | Cell Signaling Technology [cellsignal.com]

To cite this document: BenchChem. [preparing LU-002i stock and working solutions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12383119#preparing-lu-002i-stock-and-working-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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